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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of finishing and polishing
techniques for indisperse (high-copper, non-gamma-2) amalgam restorations. The following
protocols and data are intended to guide research and development in the field of dental
materials and restorative dentistry.

Introduction

Finishing and polishing of amalgam restorations are crucial steps to enhance their clinical
longevity and performance. Proper finishing removes marginal irregularities and defines
anatomical contours, while polishing creates a smooth, lustrous surface.[1] For high-copper
amalgams, these procedures are vital for minimizing plaque accumulation, reducing the risk of
tarnish and corrosion, and improving marginal integrity.[2][3] High-copper amalgams have
demonstrated improved mechanical properties and corrosion resistance compared to their low-
copper predecessors.[3]

The timing of finishing and polishing of high-copper amalgams is a key consideration. While
traditional protocols advocate for a 24-hour delay to allow for the complete setting of the
amalgam, the rapid setting time and early development of high compressive strength in modern
high-copper alloys have made immediate finishing and polishing a viable option.[2][4]
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Data Presentation: Surface Roughness and Clinical
Performance

The following table summarizes quantitative data from various studies on the surface
roughness and clinical performance of high-copper amalgams subjected to different finishing

and polishing techniques.
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Experimental Protocols

Below are detailed methodologies for key experiments cited in the literature for finishing and

polishing high-copper amalgams.

Protocol 1: Immediate Polishing of High-Copper
Amalgam (Corpron et al., 1983)[4]

» Objective: To compare the clinical performance of a high-copper amalgam polished eight

minutes after trituration with one polished after 24 hours.
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o Materials:

(¢]

High-copper amalgam (Tytin)

[¢]

Slurry of XXX-Silex

[¢]

Unwebbed rubber cup

[e]

Assorted pear-shaped finishing burs

o

Slurry of tin oxide
e Procedure for Immediate Polishing (8 minutes):
o Place and carve the amalgam restoration as per standard procedures.

o At eight minutes following trituration, polish the restoration using a slurry of XXX-Silex in
an unwebbed rubber cup.

e Procedure for Delayed Polishing (24 hours):
o Place and carve the amalgam restoration.
o After at least 24 hours, finish the restoration with assorted pear-shaped finishing burs.
o Polish the restoration with a slurry of XXX-Silex, followed by a slurry of tin oxide.

» Evaluation: Clinical evaluation of marginal adaptation, surface texture, and other criteria at
baseline and regular intervals.

Protocol 2: Comparison of Various Polishing Techniques
(Eide & Tveit, 1987)

» Objective: To determine the surface roughness of amalgam specimens at different stages of
three different finishing and polishing procedures.

e Materials:
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o Amalgam specimens

o Green stone

o Finishing bur

o Pastes of pumice, powdered chalk, and SnO2
o Brown and green Shofu polishers

o Medium and fine sandpaper and fine cuttle-paper discs

e Method I:

o Green stone.

o Finishing bur.

o Pastes of pumice, powdered chalk, and SnO2 in sequence.
e Method II:

o Green stone.

o Finishing bur.

o Brown and green Shofu polishers.

o Pastes of pumice, powdered chalk, and SnO2 in sequence.
e Method IlI:

o Medium and fine sandpaper discs.

o Fine cuttle-paper disc.

o Pastes of pumice, powdered chalk, and SnO2 in sequence.

» Evaluation: Surface roughness (Ra) measurement at each stage of the procedures.
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Visualizations
Logical Workflow for Amalgam Finishing and Polishing

The following diagram illustrates the decision-making process and procedural flow for finishing
and polishing indisperse amalgam restorations, considering both immediate and delayed
techniques.
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Caption: Workflow for Indisperse Amalgam Finishing and Polishing.
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Signaling Pathway of Surface Degradation

The following diagram illustrates the factors contributing to the surface degradation of amalgam
restorations and how finishing and polishing can mitigate these effects.
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Caption: Mitigation of Amalgam Surface Degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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